Cas no 1805488-58-7 (5-Cyano-2-(difluoromethyl)-4-nitropyridine-3-acetic acid)

• Product Name: 5-Cyano-2-(difluoromethyl)-4-nitropyridine-3-acetic acid
• CAS No: 1805488-58-7
• MF: C₉H₅F₂N₃O₄
• MW: 257.150508642197
• CID: 4806578
• Update Time: 2025-05-19

5-Cyano-2-(difluoromethyl)-4-nitropyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(difluoromethyl)-4-nitropyridine-3-acetic acid

• Inchi： 1S/C9H5F2N3O4/c10-9(11)7-5(1-6(15)16)8(14(17)18)4(2-12)3-13-7/h3,9H,1H2,(H,15,16)
• InChI Key： YDILXGIBXBHKSI-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(C#N)=CN=1)[N+](=O)[O-])CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 0.5
• Topological Polar Surface Area: 120

Additional information on 5-Cyano-2-(difluoromethyl)-4-nitropyridine-3-acetic acid

Introduction to 5-Cyano-2-(difluoromethyl)-4-nitropyridine-3-acetic acid (CAS No. 1805488-58-7) and Its Significance in Modern Chemical Biology

5-Cyano-2-(difluoromethyl)-4-nitropyridine-3-acetic acid, identified by the chemical identifier CAS No. 1805488-58-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its nitro, cyano, and difluoromethyl substituents on a pyridine backbone, exhibits unique structural and functional properties that make it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 5-Cyano-2-(difluoromethyl)-4-nitropyridine-3-acetic acid consists of a pyridine ring substituted at the 2-position with a difluoromethyl group, at the 4-position with a nitro group, and at the 3-position with a cyano group and an acetic acid moiety. This arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited for various biological interactions. The presence of multiple functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the design of inhibitors targeting enzyme-catalyzed reactions.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their broad spectrum of biological activities. The nitro group in 5-Cyano-2-(difluoromethyl)-4-nitropyridine-3-acetic acid can participate in redox reactions, which is particularly relevant for developing compounds that modulate oxidative stress-related pathways. Additionally, the cyano group can serve as a pharmacophore for interacting with specific binding sites on target proteins. These features have positioned this compound as a promising candidate for further investigation in drug discovery.

One of the most compelling aspects of 5-Cyano-2-(difluoromethyl)-4-nitropyridine-3-acetic acid is its potential application in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. The structural features of this compound allow it to mimic natural substrates or interfere with the catalytic activity of kinases, thereby offering a strategic approach to modulate cellular processes. Recent studies have demonstrated that pyridine-based inhibitors can effectively disrupt aberrant signaling pathways associated with oncogenic kinases, highlighting the therapeutic relevance of this class of compounds.

The difluoromethyl group is another key feature that enhances the biological activity of 5-Cyano-2-(difluoromethyl)-4-nitropyridine-3-acetic acid. This substituent can improve metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. The electron-withdrawing nature of the difluoromethyl group also contributes to the reactivity of other functional groups within the molecule, making it an excellent scaffold for further derivatization. Such modifications can be tailored to optimize specific biological responses, such as enhancing selectivity or reducing off-target effects.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 5-Cyano-2-(difluoromethyl)-4-nitropyridine-3-acetic acid. Molecular modeling techniques allow researchers to predict binding interactions between this compound and its target proteins with high accuracy. These predictions are invaluable for guiding synthetic efforts and optimizing lead structures before experimental validation. By leveraging computational tools, scientists can efficiently screen large libraries of derivatives to identify those with enhanced potency and reduced toxicity.

The synthesis of 5-Cyano-2-(difluoromethyl)-4-nitropyridine-3-acetic acid presents both challenges and opportunities for synthetic chemists. The multi-step synthesis typically involves nucleophilic substitution reactions, oxidation processes, and protection-deprotection strategies to install each functional group in the correct position. Advances in synthetic methodologies have enabled more efficient and scalable production routes for such complex molecules. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce specific substituents with high precision.

The acetic acid moiety at the 3-position of 5-Cyano-2-(difluoromethyl)-4-nitropyridine serves as a key pharmacophoric element that can interact with biological targets through hydrogen bonding or other non-covalent interactions. This feature has been exploited in designing molecules that exhibit prolonged binding residence times or enhanced solubility profiles. Additionally, the carboxylate group can be further functionalized into esters or amides, expanding its utility as a building block for more complex drug candidates.

Current research is exploring novel applications of 5-Cyano-2-(difluoromethyl)-4-nitropyridine-3-acetic acid beyond traditional kinase inhibition models. For example, its structural motifs may be adapted for targeting other enzyme families involved in metabolic diseases or inflammatory responses. The nitro group's redox activity also suggests potential applications in developing prodrugs that release active species under physiological conditions to modulate cellular redox balance.

The growing body of evidence supporting the biological relevance of pyridine derivatives underscores the importance of compounds like 5-Cyano-2-(difluoromethyl)-4-nitropyridine-3-acetic acid (CAS No. 1805488-58-7) in modern drug discovery pipelines. As our understanding of disease mechanisms continues to evolve, so too will our ability to design targeted interventions using sophisticated molecular tools such as this compound. Future studies are likely to uncover new therapeutic applications and refine synthetic strategies for optimizing its pharmacological profile.